Cas no 1807068-10-5 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate
• CAS No: 1807068-10-5
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885579
• Update Time: 2025-05-20

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)5-3-14-8(13)6(7(11)12)4(5)2-10/h3,7H,2H2,1H3
• InChI Key： HUVRCZGKFRVTMT-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=CN=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate

Comprehensive Overview of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1807068-10-5)

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1807068-10-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and chloromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

The growing interest in fluorinated pyridines stems from their enhanced metabolic stability and bioavailability, which are pivotal in modern drug design. With the rise of precision medicine and sustainable agriculture, compounds like Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate are increasingly sought after. Searches for terms such as "fluoropyridine applications" and "difluoromethyl derivatives in drug discovery" reflect the compound's relevance in cutting-edge scientific inquiries.

From a synthetic perspective, the presence of both chloromethyl and difluoromethyl groups in this molecule allows for versatile chemical transformations. Researchers frequently investigate its potential in cross-coupling reactions and nucleophilic substitutions, which are foundational to creating complex architectures. The compound's CAS No. 1807068-10-5 is often referenced in patents and academic papers, underscoring its importance in intellectual property and innovation.

Environmental and regulatory considerations also play a role in the compound's applications. As industries shift toward green chemistry principles, the demand for efficient and eco-friendly synthesis routes for Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate has surged. Questions like "how to optimize fluoropyridine synthesis" or "sustainable methods for difluoromethylation" are frequently explored in scientific forums, highlighting the intersection of performance and sustainability.

In summary, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1807068-10-5) represents a nexus of innovation in chemical research. Its multifaceted applications, coupled with the evolving demands of drug development and agrochemical innovation, ensure its continued prominence in scientific discourse. For researchers and industry professionals, understanding this compound's properties and potential is essential for advancing next-generation solutions.